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Compound of Interest |

Compound Name: Methyl 3-(1-aminoethyl)benzoate
CAS No.: 153994-69-5
Cat. No.: B1591767
Get Quote
. J

Methyl 3-(1-aminoethyl)benzoate is a bifunctional organic compound featuring a methyl ester
and a chiral primary amine attached to a benzene ring via an ethyl spacer. Its structure is of
particular value in medicinal chemistry, where the precise three-dimensional arrangement of
atoms is paramount for biological activity. Unlike its more common analogue, Methyl 3-
aminobenzoate, the presence of a chiral center on the ethyl group introduces stereocisomerism,
making it a valuable synthon for asymmetric synthesis.

The strategic incorporation of such building blocks allows for the construction of complex active
pharmaceutical ingredients (APIs) with enhanced potency and reduced off-target effects. Often,
only one enantiomer of a chiral drug provides the desired therapeutic benefit, while the other
may be inactive or even harmful[1]. This guide will iluminate the properties that make Methyl
3-(1-aminoethyl)benzoate a key intermediate for creating these stereochemically defined
molecules.

Chemical Identity and Structure

A clear understanding of the molecule's identity is the foundation for all subsequent analysis. It
is crucial to distinguish it from related isomers and analogues.
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IUPAC Name: methyl 3-(1-aminoethyl)benzoate

CAS Number: 10511548 (Parent Compound), 167846-36-8 (Hydrochloride Salt)[2]

Molecular Formula: C10H13NO2

Molecular Weight: 179.22 g/mol [1]

The structure contains a stereocenter at the carbon atom adjacent to the amino group,
meaning it exists as two enantiomers: (R)-methyl 3-(1-aminoethyl)benzoate and (S)-methyl
3-(1-aminoethyl)benzoate.

Caption: Chemical structure of Methyl 3-(1-aminoethyl)benzoate.

Physicochemical Properties

Experimental data for this specific molecule is not widely published. The table below
summarizes available data for its hydrochloride salt and includes predicted values and
properties of analogous compounds to provide a functional profile for laboratory use.
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Property

Value | Information

Source |/ Rationale

Molecular Weight

179.22 g/mol (Parent) 215.67
g/mol (HCI Salt)

[1](2]

Physical Form

Solid (predicted)

Based on similar

aminobenzoates|[3]

281.5 °C at 760 mmHg

For the analogous para-

Boiling Point ) )
(Predicted) isomer[1]
The related Methyl 3-
Melting Point Not experimentally determined. aminobenzoate melts at =42

°C[4][5]

Water Solubility

Slightly soluble (predicted)

The parent compound, methyl
benzoate, is poorly soluble in
water[6]. The amino group may

slightly increase solubility.

Other Solubility

Soluble in organic solvents like

methanol, chloroform.

Common for benzoate
esters[3][5][6]

pKa

Not experimentally determined.

The primary amine is expected
to be basic. The pKa of the
conjugate acid is likely in the

9-10 range.

LogP (Computed)

1.6 (XLogP3 for para-isomer)

[1]

Synthesis and Reactivity
Proposed Synthetic Pathway

A logical and efficient synthesis of Methyl 3-(1-aminoethyl)benzoate involves the reduction of

a nitrile precursor, Methyl 3-(1-cyanoethyl)benzoate. This precursor can be synthesized from

commercially available starting materials like m-toluic acid[7]. This multi-step pathway offers

robust control over the introduction of the required functional groups.
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Caption: Proposed synthetic workflow for Methyl 3-(1-aminoethyl)benzoate.

Experimental Protocol: Reduction of Methyl 3-(1-
cyanoethyl)benzoate

This protocol details the final, critical step of the synthesis: the conversion of the nitrile to the

primary amine.

Objective: To reduce the cyano group of Methyl 3-(1-cyanoethyl)benzoate to a primary amine
without affecting the methyl ester functionality.

Causality in Reagent Selection:

e Reducing Agent: Lithium aluminum hydride (LiAlH4) is a powerful reducing agent capable of
converting nitriles to amines. However, it can also reduce the ester. A milder, more selective
approach is catalytic hydrogenation (e.g., H2 gas with a Raney Nickel or Palladium catalyst),
which often preserves the ester group under controlled conditions. The choice depends on
the desired selectivity and available equipment. For this protocol, we describe catalytic
hydrogenation for its superior functional group tolerance.

e Solvent: An inert solvent that does not react with the catalyst or reagents is required.
Methanol or ethanol are common choices for hydrogenation.

Step-by-Step Methodology:

o System Preparation: To a high-pressure hydrogenation vessel, add Methyl 3-(1-
cyanoethyl)benzoate (1 equivalent).

o Catalyst Addition: Under an inert atmosphere (e.g., argon or nitrogen), add a catalytic
amount of Raney Nickel (approx. 5-10% by weight), washed with the reaction solvent.
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Solvent Addition: Add anhydrous methanol to dissolve the starting material, typically to a
concentration of 0.1-0.5 M.

Hydrogenation: Seal the vessel and purge it several times with hydrogen gas. Pressurize the
vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass
Spectrometry (GC-MS) to observe the disappearance of the starting material.

Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel
with an inert gas. Filter the reaction mixture through a pad of Celite to remove the catalyst.

Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

Purification: The crude product can be purified by column chromatography on silica gel if
necessary to afford the pure Methyl 3-(1-aminoethyl)benzoate.

Reactivity Profile

The molecule's reactivity is dominated by its two primary functional groups:

Primary Amine: This group is nucleophilic and basic. It readily undergoes reactions such as
acylation (to form amides), alkylation, and reductive amination. This functionality is often the
key handle for incorporating the building block into a larger molecule during drug synthesis.

Methyl Ester: The ester's carbonyl carbon is electrophilic and susceptible to attack by
nucleophiles. It can undergo hydrolysis (saponification) with a strong base to form the
corresponding carboxylate, or transesterification in the presence of another alcohol[6]. It can
also be converted to an amide by reaction with an amine under appropriate conditions.

Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution. The ester
group is deactivating and a meta-director, while the aminoethyl group is activating and an
ortho-, para-director. The overall substitution pattern will depend on the reaction conditions
and the specific electrophile used[6][8].

Role in Drug Discovery and Development
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The "methyl effect" is a well-documented phenomenon in medicinal chemistry where the
addition of a methyl group can profoundly alter a molecule's pharmacodynamic and
pharmacokinetic properties[9][10]. Methyl 3-(1-aminoethyl)benzoate serves as a scaffold that
combines the benzoate structure with a chiral center, providing a powerful tool for lead
optimization.

Key Contributions:

o Conformational Restriction: The chiral center can lock a portion of the molecule into a
specific conformation, which may be more favorable for binding to a biological target.

o Improved Metabolic Stability: The structure can be designed to block or alter sites of
metabolic degradation.

o Enhanced Solubility and Lipophilicity: The amine and ester groups can be modulated to fine-
tune the molecule's solubility and ability to cross cell membranes, which is crucial for
bioavailability[11].
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Caption: Logic flow from chiral building blocks to improved drug efficacy.

Analytical Characterization

Confirming the identity, purity, and stereochemical integrity of Methyl 3-(1-
aminoethyl)benzoate is essential. A combination of spectroscopic and chromatographic
techniques is employed.

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would show distinct signals for the aromatic protons (with splitting patterns
indicative of meta-substitution), the methoxy protons of the ester (a singlet around 3.9
ppm), the methyl protons of the ethyl group (a doublet), the methine proton (a quartet),
and the amine protons (a broad singlet). Spectral data for the related methyl 3-
aminobenzoate can serve as a reference[12].

o 13C NMR: Would reveal unique signals for each carbon atom, including the carbonyl
carbon of the ester (around 167 ppm) and the carbons of the aromatic ring.

o Mass Spectrometry (MS): Electrospray ionization (ESI) would show a prominent peak for the
molecular ion [M+H]* at m/z 180.2.

« Infrared (IR) Spectroscopy: Key absorption bands would confirm the presence of the
functional groups: N-H stretching for the primary amine (around 3300-3400 cm~1), C=0
stretching for the ester (around 1720 cm~1), and C-O stretching (around 1250 cm~1)[13].

o Chiral High-Performance Liquid Chromatography (HPLC): This is the most critical technique
for this molecule.

o Principle: A chiral stationary phase is used to separate the (R) and (S) enantiomers,
allowing for the determination of enantiomeric excess (ee).

o Justification: For any application in pharmaceutical development, ensuring the product is
enantiomerically pure is a regulatory and safety requirement. This method provides a
guantitative measure of purity that other techniques cannot. A similar protocol is used for
the para-isomer[1].
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Safety and Handling

GHS Hazard Classification (based on the hydrochloride salt):
e H315: Causes skin irritation[2]

e H319: Causes serious eye irritation[2]

o H335: May cause respiratory irritation[2]

Standard Laboratory Protocol:

o Handling: Use only in a well-ventilated area, preferably under a chemical fume hood[14].
Wear appropriate personal protective equipment (PPE), including safety glasses with side
shields, chemical-resistant gloves, and a lab coat[15]. Avoid breathing dust and direct
contact with skin and eyes[14].

» Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents[5].

» Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations.

Conclusion

Methyl 3-(1-aminoethyl)benzoate stands out as a highly valuable, albeit specialized, chemical
intermediate. Its bifunctional nature, combined with the presence of a critical stereocenter,
makes it a powerful tool for medicinal chemists and drug development professionals. A
thorough understanding of its synthesis from available precursors, its distinct reactivity profile,
and the rigorous analytical methods required to verify its purity are essential for leveraging its
full potential in the creation of next-generation therapeutics. This guide provides the
foundational knowledge and practical insights necessary for its effective application in a
research and development setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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